Cas no 866357-59-7 (Benzenamine, 4-[(2-chloro-4-fluorophenyl)methoxy]-)

• Product Name: Benzenamine, 4-[(2-chloro-4-fluorophenyl)methoxy]-
• CAS No: 866357-59-7
• MF: C₁₃H₁₁ClFNO
• MW: 251.683945894241
• CID: 1854446
• PubChem ID: 20118646
• Update Time: 2025-04-21

Benzenamine, 4-[(2-chloro-4-fluorophenyl)methoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[(2-chloro-4-fluorophenyl)methoxy]-
• STL506043
• SY333173
• E87307
• AKOS000160095
• 866357-59-7
• 4-[(2-CHLORO-4-FLUOROPHENYL)METHOXY]ANILINE
• 4-[(2-chloro-4-fluorobenzyl)oxy]aniline
• MFCD09806455
• 4-((2-Chloro-4-fluorobenzyl)oxy)aniline
• SCHEMBL5921916

• Inchi： 1S/C13H11ClFNO/c14-13-7-10(15)2-1-9(13)8-17-12-5-3-11(16)4-6-12/h1-7H,8,16H2
• InChI Key： WCMFXIQDYUFYLA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1COC1C=CC(=CC=1)N)F

Computed Properties

• Exact Mass: 251.0513198g/mol
• Monoisotopic Mass: 251.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.2Ų